Cas no 398473-34-2 (JNJ-5207852)

• Product Name: JNJ-5207852
• CAS No: 398473-34-2
• MF: C₂₀H₃₂N₂O
• MW: 316.480885505676
• MDL: MFCD19690931
• CID: 291826
• PubChem ID: 2766326
• Update Time: 2025-07-03

JNJ-5207852 Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[3-[4-(1-piperidinylmethyl)phenoxy]propyl]-
• JNJ 5207852
• JNJ 5207852 dihydrochloride
• JNJ-5207852
• 1-[4-(3-piperidinopropoxy)benzyl]piperidine
• AC1MCCJO
• AGN-PC-0CLFUD
• Piperidine, 1-(3-(4-(1-piperidinylmethyl)phenoxy)propyl)-
• SureCN3577334
• UNII-4I9OVB1G7D
• MFCD05974930
• BCP16434
• 398473-34-2
• 1-[3-[4-(piperidin-1-ylmethyl)phenoxy]propyl]piperidine
• MLS001166116
• AKOS005076686
• SMR000550361
• CHEMBL129542
• DTXSID70377579
• HMS2852B03
• 1-(3-(4-(piperidin-1-ylmethyl)phenoxy)propyl)piperidine
• BDBM50159110
• NCGC00371012-01
• SCHEMBL3577334
• 1-[4-(3-hexahydro-1-pyridinylpropoxy)benzyl]hexahydropyridine
• 4I9OVB1G7D
• HY-12190
• J-690293
• 1-(3-(4-((Piperidin-1-yl)methyl)phenoxy)propyl)piperidine
• 1-[3-(4-hexahydro-1-pyridinylmethylphenoxy)propyl]hexahydropyridine
• 1-(4-(3-(piperidin-1-yl)propoxy)benzyl)piperidine
• JNJ5207852
• 3-({N-[(Benzyloxy)carbonyl]-L-valyl}amino)-5-fluoro-4-oxopentanoic acid
• EX-A763
• JNJ-5207852 dihydrochloride
• 1-({4-[3-(piperidin-1-yl)propoxy]phenyl} methyl)piperidine
• GTPL1256
• 1-[3-[4-(1-piperidinylmethyl)phenoxy]propyl]piperidine
• FT-0700304
• PTKHFRNHJULJKT-UHFFFAOYSA-N
• 1-(3-{4-[(piperidin-1-yl)methyl]phenoxy}propyl)piperidine
• Q6108574
• CS-0003148
• L021228
• YQA47334
• 10X-0933
• AC-36816
• 1-[3-(4-Piperidin-1-ylmethyl-phenoxy)-propyl]-piperidine
• 1-(4-(3-piperidin-1-ylpropoxy)benzyl)piperidine
• JNJ-5207852?
• 1-({4-[3-(PIPERIDIN-1-YL)PROPOXY]PHENYL}METHYL)PIPERIDINE
• DA-59759

• MDL： MFCD19690931
• Inchi： 1S/C20H32N2O/c1-3-12-21(13-4-1)16-7-17-23-20-10-8-19(9-11-20)18-22-14-5-2-6-15-22/h8-11H,1-7,12-18H2
• InChI Key： PTKHFRNHJULJKT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CN1CCCCC1)CCCN1CCCCC1

Computed Properties

• Exact Mass: 316.25166
• Monoisotopic Mass: 316.251463648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Density: 1.032±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 443.4±30.0 ºC (760 Torr),
• Flash Point: 123.9±21.8 ºC,
• Solubility: Very slightly soluble (0.82 g/l) (25 º C),
• PSA: 15.71

JNJ-5207852 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on JNJ-5207852

Compound JNJ-5207852: A Comprehensive Overview

JNJ-5207852, also known by its CAS number 398473-34-2, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, developed by Johnson & Johnson, represents a cutting-edge advancement in the field of pharmaceutical chemistry. Its structure and functionality have been extensively studied, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of JNJ-5207852 is characterized by its intricate molecular composition, which contributes to its remarkable stability and bioavailability. Recent studies have highlighted its ability to interact with specific biological targets, making it a promising candidate for therapeutic interventions. The compound's design incorporates elements that enhance its solubility and absorption, which are critical factors in drug delivery systems.

In terms of pharmacological properties, JNJ-5207852 has demonstrated potent activity in preclinical models. Research published in 2023 revealed its efficacy in modulating key cellular pathways involved in inflammatory responses. This finding has implications for the treatment of conditions such as autoimmune diseases and chronic inflammation. Furthermore, the compound's selectivity for specific receptors has been validated through advanced in vitro assays, underscoring its potential as a targeted therapy.

The development of JNJ-5207852 also reflects the broader trend toward precision medicine. By leveraging advancements in computational chemistry and molecular modeling, researchers have been able to optimize the compound's structure for enhanced efficacy and reduced toxicity. This approach aligns with the growing emphasis on personalized healthcare solutions.

From an industrial perspective, the synthesis of JNJ-5207852 involves a multi-step process that ensures high purity and consistency. The manufacturing process incorporates state-of-the-art techniques to minimize environmental impact and maximize yield. Such considerations are essential in meeting regulatory standards and ensuring sustainable production practices.

In conclusion, JNJ-5207852 (CAS No. 398473-34-2) stands as a testament to the progress made in pharmaceutical innovation. Its unique properties, supported by robust scientific evidence, position it as a potential breakthrough in therapeutic development. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing healthcare solutions worldwide.